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Compound of Interest

Compound Name: cis-2-Buten-1-Ol

Cat. No.: B1594861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Z)-2-Buten-1-ol, also known as cis-crotyl alcohol, is a volatile organic compound with the

chemical formula C4H8O. While its synthetic applications are known, its natural distribution is

less documented, presenting an area of interest for researchers in fields ranging from food

science to chemical ecology and drug discovery. This technical guide provides a

comprehensive overview of the current knowledge on the natural occurrence of (Z)-2-Buten-1-

ol, detailing its presence in various natural sources, outlining experimental protocols for its

analysis, and postulating its biosynthetic pathways.

Natural Distribution and Quantitative Data
(Z)-2-Buten-1-ol has been identified as a minor volatile component in a limited number of

natural sources, primarily in heat-processed foods. Its presence is often associated with the

thermal degradation of precursors such as lipids and amino acids. While extensive quantitative

data remains scarce in the scientific literature, available information points to its contribution to

the aroma profile of certain products.
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Natural Source
Category

Specific
Source

Concentration
Range

Analytical
Method

Reference

Processed

Foods

Roasted Sesame

Seeds

Trace amounts

(qualitative)
Not specified [1]

Fats and Oils
Detected (not

quantified)
Not specified [2][3]

Note: The quantitative data for (Z)-2-Buten-1-ol in natural sources is currently limited. The table

will be updated as more research becomes available.

Biosynthesis of (Z)-2-Buten-1-ol
The precise biosynthetic pathway of (Z)-2-Buten-1-ol has not been fully elucidated in any

specific organism. However, based on the known metabolic pathways for the production of

other C4 alcohols and unsaturated compounds in plants and microorganisms, a putative

pathway can be proposed. It is likely that (Z)-2-Buten-1-ol is formed as a derivative of amino

acid or fatty acid metabolism.

Proposed Biosynthetic Pathway in Microorganisms
In microorganisms, the synthesis of C4 alcohols often originates from the amino acid

degradation pathway, specifically the Ehrlich pathway, or through modifications of the central

carbon metabolism. A plausible route to (Z)-2-Buten-1-ol could involve the following key steps:

Precursor Formation: The pathway likely starts from a four-carbon α-keto acid intermediate,

such as α-ketobutyrate, derived from amino acid catabolism (e.g., threonine).

Decarboxylation: The α-keto acid undergoes decarboxylation to form an aldehyde.

Reduction and Isomerization: The aldehyde is then reduced to the corresponding alcohol.

The formation of the cis (Z) double bond could occur through the action of a specific

isomerase or as a result of the stereospecificity of the enzymes involved in the reduction or

dehydration steps.
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Caption: Proposed microbial biosynthetic pathway of (Z)-2-Buten-1-ol.

Proposed Biosynthetic Pathway in Plants
In plants, the biosynthesis of volatile unsaturated alcohols is often linked to the lipoxygenase

(LOX) pathway, which is responsible for the formation of "green leaf volatiles." This pathway

involves the oxidative degradation of polyunsaturated fatty acids.

Fatty Acid Precursor: The pathway would initiate with a C18 polyunsaturated fatty acid, such

as linolenic acid.

Lipoxygenase Action: Lipoxygenase (LOX) would introduce a hydroperoxy group.

Hydroperoxide Lyase Cleavage: A hydroperoxide lyase (HPL) would cleave the

hydroperoxidated fatty acid to produce shorter-chain aldehydes.

Isomerization and Reduction: Subsequent enzymatic steps involving isomerases and alcohol

dehydrogenases (ADH) would lead to the formation of (Z)-2-Buten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Natural Occurrence of (Z)-2-Buten-1-ol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594861#natural-occurrence-of-z-2-buten-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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